Cas no 69363-16-2 (Heptanoic acid, 4,6,6-trichloro-3,3-dimethyl-, ethyl ester)

• Product Name: Heptanoic acid, 4,6,6-trichloro-3,3-dimethyl-, ethyl ester
• CAS No: 69363-16-2
• MF: C₁₁H₁₉Cl₃O₂
• MW: 289.626361131668
• CID: 2799292
• PubChem ID: 11087515
• Update Time: 2025-04-21

Heptanoic acid, 4,6,6-trichloro-3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 69363-16-2
• ethyl 3,3-dimethyl-4,6,6-trichloroheptanoate
• Heptanoic acid, 4,6,6-trichloro-3,3-dimethyl-, ethyl ester
• STTRQHQJOZFTIP-UHFFFAOYSA-N
• SCHEMBL8159636
• DTXSID90454790

• Inchi： 1S/C11H19Cl3O2/c1-5-16-9(15)7-10(2,3)8(12)6-11(4,13)14/h8H,5-7H2,1-4H3
• InChI Key： STTRQHQJOZFTIP-UHFFFAOYSA-N
• SMILES： ClC(CC(C)(Cl)Cl)C(C)(C)CC(=O)OCC

Computed Properties

• Exact Mass: 288.045063Da
• Monoisotopic Mass: 288.045063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų